Cas no 1807144-56-4 (3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride
• CAS No: 1807144-56-4
• MF: C₁₀H₉Cl₂NO₂S
• MW: 278.154959440231
• CID: 5038197
• Update Time: 2025-08-04

3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H9Cl2NO2S/c1-2-8-9(5-11)7(6-13)3-4-10(8)16(12,14)15/h3-4H,2,5H2,1H3
• InChI Key： XTDOPUBLVGMDCA-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C=1CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride

3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1807144-56-4, commonly referred to as 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride, is a highly specialized organic chemical. This compound is notable for its unique structure, which combines a sulfonyl chloride group with a substituted benzene ring. The presence of the chloromethyl and cyano groups, along with the ethyl substituent, imparts distinctive chemical properties that make it valuable in various applications.

Recent studies have highlighted the potential of 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride in the field of materials science. Researchers have explored its ability to act as a precursor for the synthesis of advanced polymers and high-performance materials. The sulfonyl chloride group is particularly reactive, making it an ideal candidate for nucleophilic substitution reactions. This reactivity has been leveraged in the development of novel materials with enhanced thermal stability and mechanical strength.

The synthesis of 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the sulfonyl chloride group is achieved through sulfonation followed by chlorination. The precise control of reaction conditions is crucial to ensure high purity and yield. Recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of applications, 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride has shown promise in the pharmaceutical industry. Its ability to form stable amide bonds makes it a valuable reagent in peptide synthesis. Additionally, the compound's electronic properties make it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials.

From an environmental perspective, researchers have been investigating the biodegradation pathways of 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride to assess its environmental impact. Preliminary studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 3-Chloromethyl-4-cyano-2-ethylbenzenesulfonyl chloride (CAS No. 1807144-56-4) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it a valuable tool in synthetic chemistry, materials science, and pharmaceutical research. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry.